Cas no 845781-10-4 (3,4-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE)

• Product Name: 3,4-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE
• CAS No: 845781-10-4
• MF: C₁₅H₁₂F₂OS
• MW: 278.316989898682
• MDL: MFCD06201567
• CID: 989489
• PubChem ID: 2758284
• Update Time: 2025-04-20

3,4-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3,4-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE
• (3,4-difluorophenyl)-(4-ethylsulfanylphenyl)methanone
• AKOS016018427
• MFCD06201567
• DTXSID70374260
• 845781-10-4
• (3,4-difluorophenyl)(4-(ethylthio)phenyl)methanone

• MDL： MFCD06201567
• Inchi： 1S/C15H12F2OS/c1-2-19-12-6-3-10(4-7-12)15(18)11-5-8-13(16)14(17)9-11/h3-9H,2H2,1H3
• InChI Key： CQUMSAMHYZGILB-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 278.05800
• Monoisotopic Mass: 278.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.30780

3,4-DIFLUORO-4'-(ETHYLTHIO)BENZOPHENONE Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38